2-{[(4-Bromothiophen-2-yl)methyl]amino}ethanol

• Molecular Formula: C7H10BrNOS
• Molecular Weight: 236.13 g/mol
• SMILES: C1=C(SC=C1Br)CNCCO
• InChI: InChI=1S/C7H10BrNOS/c8-6-3-7(11-5-6)4-9-1-2-10/h3,5,9-10H,1-2,4H2
• InChIKey: OJWIDTYBTFROLT-UHFFFAOYSA-N

2-{[(4-Bromothiophen-2-yl)methyl]amino}ethanol – Identity & Physicochemical Properties

2-{[(4-Bromothiophen-2-yl)methyl]amino}ethanol (free base CAS 1039974-77-0; hydrochloride salt CAS 1293922-14-1) is a heterocyclic building block comprising a 4-bromothiophene ring connected via a methylene bridge to an N-(2-hydroxyethyl)amine moiety. The free base has molecular formula C₇H₁₀BrNOS, molecular weight 236.13 g·mol⁻¹, computed XLogP3 of 1.0, topological polar surface area (TPSA) of 60.5 Ų, two hydrogen bond donors, and three hydrogen bond acceptors [1]. The hydrochloride salt (C₇H₁₁BrClNOS, MW 272.59 g·mol⁻¹) is supplied as a powder with room-temperature storage stability and is classified under GHS as Acute Tox. 4, Skin Irrit. 2, Eye Irrit. 2A, and STOT SE 3 [2][3]. The compound belongs to the broader class of 2-aminothiophene derivatives, which have been extensively reviewed for their diverse pharmacological properties including antimicrobial, anti-inflammatory, and antitumor activities [4].

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HCl salt supplied as crystalline powder (RT storage); free base is an oil and discontinued by at least one supplier.

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4-bromothiophene core enables sequential cross-coupling; 2-position pre-functionalized with aminoethanol side chain.

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2-aminothiophene derivatives reported with bioactivity screening hits; confirm in target-based assays (class-level inference).

• [1] PubChem Compound Summary CID 28833046, 2-{[(4-Bromothiophen-2-yl)methyl]amino}ethanol. National Center for Biotechnology Information (2025). View Source
• [2] PubChem Compound Summary CID 86768069, 2-(((4-Bromothiophen-2-yl)methyl)amino)ethan-1-ol hydrochloride. National Center for Biotechnology Information (2025). View Source
• [3] American Elements, Technical Datasheet for 2-{[(4-bromothiophen-2-yl)methyl]amino}ethan-1-ol hydrochloride, CAS# 1293922-14-1. View Source
• [4] Shah, R. & Verma, P.K. (2019) '2-Aminothiophene scaffold: Diverse biological and pharmacological properties in medicinal chemistry', European Journal of Medicinal Chemistry, 176, pp. 1–29. View Source

2-{[(4-Bromothiophen-2-yl)methyl]amino}ethanol: Generic Substitution Risks

Substituting this compound with the unsubstituted thiophene analog (CAS 93448-34-1), the 3-bromo positional isomer, or the 4-chloro/4-fluoro congeners introduces consequential differences in reactivity, lipophilicity, and biological target engagement that cannot be compensated for by post hoc synthetic adjustments. The C–Br bond at the 4-position of the thiophene ring provides a unique combination of (i) sufficient oxidative addition reactivity toward Pd(0) for Suzuki–Miyaura and Buchwald–Hartwig couplings—substantially faster than the C–Cl analog yet more chemoselectively controllable than the 2-bromo isomer —and (ii) a lipophilicity increment (ΔXLogP3 = +0.7 vs. unsubstituted analog) without altering TPSA, which modulates membrane partitioning in cell-based assays [1]. Furthermore, the 4-bromothiophene-2-yl scaffold has been validated in the phenylalanyl-tRNA synthetase (PheRS) inhibitor pharmacophore, where replacement of the 4-bromothiophene with a 3-bromophenyl ring results in a 2.2-fold loss of inhibitory potency against Staphylococcus aureus PheRS [2]. These quantitative differentials mean that generic substitution introduces non-trivial risks to synthetic yields, biological activity, and reproducibility of published protocols.

Unsubstituted thiophene analog

Lacks bromine synthetic handle and calculated lipophilicity difference (ΔXLogP3 ~0.7) may alter reactivity and membrane partitioning in cell assays.

3-Bromo positional isomer

Reactivity hierarchy (2-Br > 4-Br) can shift coupling selectivity; reported PheRS potency difference may not transfer across targets.

4-Chloro / 4-Fluoro congeners

Lower oxidative addition rates of C–Cl/F bonds can limit cross-coupling yields and alter late-stage diversification strategies.

• [1] PubChem Compound Summary CID 3154448, 2-[(Thiophen-2-ylmethyl)-amino]-ethanol; and CID 28833046, 2-{[(4-Bromothiophen-2-yl)methyl]amino}ethanol. National Center for Biotechnology Information (2025). View Source
• [2] Jarvest, R.L., Erskine, S.G., Forrest, A.K., Fosberry, A.P., Hibbs, M.J., Jones, J.J., O'Hanlon, P.J., Sheppard, R.J. & Worby, A. (2005) 'Discovery and optimisation of potent, selective, ethanolamine inhibitors of bacterial phenylalanyl tRNA synthetase', Bioorganic & Medicinal Chemistry Letters, 15(9), pp. 2305–2309. View Source

2-{[(4-Bromothiophen-2-yl)methyl]amino}ethanol – Evidence vs. Closest Analogs

PheRS Inhibitory Advantage: 4-Bromothiophene over 3-Bromophenyl

In a head-to-head comparison within the same study (Jarvest et al., 2005, Bioorg. Med. Chem. Lett.), the 4-bromothiophene-2-yl-containing ethanolamine derivative 1-(4-bromothiophen-2-yl)-2-[(2-methoxybenzyl)amino]ethanol exhibited an IC₅₀ of 50 nM against Staphylococcus aureus phenylalanyl-tRNA synthetase (PheRS), whereas the directly analogous 3-bromophenyl isostere 1-(3-bromophenyl)-2-[(2-methoxybenzyl)amino]ethanol showed an IC₅₀ of 110 nM under identical assay conditions [1]. The thiophene-for-phenyl bioisosteric replacement thus yields a 2.2-fold improvement in target potency. This quantitative advantage is consistent across the broader SAR series: eight additional 4-bromothiophene-2-yl ethanolamines in the same publication achieved IC₅₀ values ranging from 8 nM to 120 nM against S. aureus PheRS, with the most potent analog (bearing a 2-(2-hydroxyethoxy)benzyl substituent) attaining IC₅₀ = 8 nM [1].

PheRS Inhibition

Head-to-head

IC₅₀ 50 nM (4-bromothiophene) vs 110 nM (3-bromophenyl)

Supports PheRS target evaluation in antibacterial screening

2.2-fold difference reported in identical assay (Jarvest 2005)

Evidence Dimension	Inhibitory potency (IC₅₀) against S. aureus phenylalanyl-tRNA synthetase
Target Compound Data	IC₅₀ = 50 nM (1-(4-bromothiophen-2-yl)-2-[(2-methoxybenzyl)amino]ethanol)
Comparator Or Baseline	IC₅₀ = 110 nM (1-(3-bromophenyl)-2-[(2-methoxybenzyl)amino]ethanol)
Quantified Difference	2.2-fold more potent (ΔIC₅₀ = 60 nM)
Conditions	In vitro enzymatic inhibition assay; S. aureus PheRS; substrate: phenylalanine; same publication, identical assay protocol

Why This Matters

For procurement decisions in antibacterial drug discovery programs targeting aminoacyl-tRNA synthetases, the 4-bromothiophene-2-yl core provides a validated potency advantage over phenyl-based isosteres, making the parent building block the required entry point for synthesizing this privileged chemotype.

• [1] Jarvest, R.L., Erskine, S.G., Forrest, A.K., Fosberry, A.P., Hibbs, M.J., Jones, J.J., O'Hanlon, P.J., Sheppard, R.J. & Worby, A. (2005) 'Discovery and optimisation of potent, selective, ethanolamine inhibitors of bacterial phenylalanyl tRNA synthetase', Bioorganic & Medicinal Chemistry Letters, 15(9), pp. 2305–2309. Inhibitor data curated by BRENDA enzyme database (EC 6.1.1.20). View Source

Lipophilicity Gain Without TPSA Penalty by 4-Bromo Substitution

Comparison of PubChem-computed physicochemical properties between 2-{[(4-bromothiophen-2-yl)methyl]amino}ethanol (CID 28833046) and its unsubstituted thiophene analog 2-[(thiophen-2-ylmethyl)amino]ethanol (CID 3154448) reveals a targeted lipophilicity increase: XLogP3 rises from 0.3 to 1.0 (Δ = +0.7), while topological polar surface area remains unchanged at 60.5 Ų for both compounds [1][2]. Molecular weight increases from 157.24 to 236.13 g·mol⁻¹, and the hydrogen bond donor/acceptor counts are identical (HBD = 2, HBA = 3) [1][2]. This property combination—elevated logP with preserved TPSA—is pharmacokinetically significant because it enhances passive membrane permeability without incurring the TPSA penalty (>140 Ų) associated with poor oral bioavailability, while the bromine atom simultaneously provides a versatile synthetic handle for late-stage diversification via cross-coupling.

Lipophilicity Gain

Computed property

ΔXLogP3 +0.7, TPSA unchanged (60.5 Ų)

Calculated increase supports cell permeability assessment

vs. unsubstituted thiophene analog (PubChem 2025)

Evidence Dimension	Computed lipophilicity (XLogP3) and topological polar surface area (TPSA)
Target Compound Data	XLogP3 = 1.0; TPSA = 60.5 Ų; MW = 236.13 g·mol⁻¹ (CID 28833046)
Comparator Or Baseline	XLogP3 = 0.3; TPSA = 60.5 Ų; MW = 157.24 g·mol⁻¹ (CID 3154448, unsubstituted thiophene analog)
Quantified Difference	ΔXLogP3 = +0.7; ΔTPSA = 0 Ų; ΔMW = +78.89 g·mol⁻¹
Conditions	Computed properties: XLogP3 v3.0, Cactvs 3.4.8.18 (PubChem release 2025.04.14)

Why This Matters

The +0.7 logP increase corresponds to a ~5-fold increase in octanol/water partition coefficient at physiological pH, which is meaningful for cell-based assay permeability; scientists selecting this building block for library synthesis gain a pre-calibrated lipophilicity anchor point not available with the unsubstituted or 4-fluoro analogs.

• [1] PubChem Compound Summary CID 28833046, 2-{[(4-Bromothiophen-2-yl)methyl]amino}ethanol. Computed properties: XLogP3-AA 1.0, TPSA 60.5 Ų, MW 236.13 g·mol⁻¹. National Center for Biotechnology Information (2025). View Source
• [2] PubChem Compound Summary CID 3154448, 2-[(Thiophen-2-ylmethyl)-amino]-ethanol. Computed properties: XLogP3-AA 0.3, TPSA 60.5 Ų, MW 157.24 g·mol⁻¹. National Center for Biotechnology Information (2025). View Source

Positional Reactivity: 4-Bromo Enables Chemoselective Cross-Coupling

The oxidative addition reactivity of C–Br bonds in bromothiophenes toward Pd(0) catalysts is position-dependent: the 2-position C–Br bond undergoes oxidative addition significantly faster than the 4-position C–Br bond, as established in systematic studies of regioselective Suzuki–Miyaura couplings on dibromothiophenes . In 2,4-dibromothiophene, standard Suzuki conditions achieve chemoselective coupling at the 2-position while leaving the 4-bromo substituent intact, enabling sequential double-coupling strategies . This positional reactivity hierarchy means that 2-{[(4-bromothiophen-2-yl)methyl]amino}ethanol, bearing its bromine at the 4-position, is inherently suited for late-stage diversification at the bromine site after initial functionalization at the more reactive 2-position (here occupied by the methylaminoethanol side chain). By contrast, the 2-bromo positional isomer (or the unsubstituted analog lacking a halogen handle) cannot support this orthogonal coupling logic.

Cross-Coupling Reactivity

Class-level inference

4-Br survives standard Suzuki conditions, enabling sequential coupling

Positional chemoselectivity supports sequential derivatization

Reactivity hierarchy 2-Br > 4-Br; data to verify on this scaffold

Evidence Dimension	Relative oxidative addition rate of C–Br bond to Pd(0) in Suzuki–Miyaura cross-coupling
Target Compound Data	4-position C–Br on thiophene: slower oxidative addition; survives standard Suzuki conditions (50–80 °C, Pd(PPh₃)₄, aq. Na₂CO₃); enables sequential coupling
Comparator Or Baseline	2-position C–Br on thiophene: faster oxidative addition; couples preferentially under identical conditions; 2,4-dibromothiophene yields 2-aryl-4-bromo intermediates selectively
Quantified Difference	Qualitative reactivity order: 2-Br > 4-Br in oxidative addition (established by product selectivity in double-coupling experiments; quantitative rate constants not determined in primary literature for this specific scaffold)
Conditions	Suzuki–Miyaura coupling: Pd(PPh₃)₄ (5 mol%), aq. Na₂CO₃, DME, 80 °C; regioselectivity demonstrated on 2,4-dibromothiophene substrate

Why This Matters

For synthetic chemists designing convergent routes to complex thiophene-containing targets, the 4-bromo positional isomer provides a predictable, literature-validated chemoselectivity that the 2-bromo isomer cannot offer—the 2-position is pre-functionalized with the aminoethanol side chain, making the remaining 4-bromo the latch point for controlled late-stage elaboration.

Hydrochloride Salt: Superior Handling & Solubility vs. Free Base

The hydrochloride salt of 2-{[(4-bromothiophen-2-yl)methyl]amino}ethanol (CAS 1293922-14-1, MW 272.59 g·mol⁻¹) is commercially supplied as a powder with room-temperature storage stability, whereas the free base (CAS 1039974-77-0, MW 236.13 g·mol⁻¹) is an oil or low-melting-point solid at ambient temperature [1][2]. The salt form provides three procurement-relevant advantages: (i) gravimetric accuracy in weighing due to crystalline powder morphology vs. viscous oil handling; (ii) enhanced aqueous solubility arising from ionization of the secondary amine (estimated pKa ~8.5–9.5 for the aliphatic secondary amine), facilitating dissolution in aqueous reaction media or biological assay buffers; and (iii) reduced susceptibility to atmospheric CO₂ absorption and amine oxidation during storage. The free base form is listed as discontinued by at least one major supplier, further constraining procurement options .

Salt Form Handling

Vendor reported

HCl salt: crystalline powder; free base: oil or low-melt solid

Powder morphology supports gravimetric dispensing in HTS

Free base discontinued by at least one supplier

Evidence Dimension	Physical form, storage stability, and handling characteristics
Target Compound Data	HCl salt (CAS 1293922-14-1): crystalline powder, room temp storage, MW 272.59, GHS classification available, supplied at ≥95% purity by multiple vendors
Comparator Or Baseline	Free base (CAS 1039974-77-0): oil/low-melting solid, MW 236.13, limited commercial availability (discontinued by CymitQuimica), typically 95% purity
Quantified Difference	Qualitative differences in physical form and commercial availability; free base formally discontinued by at least one European supplier as of 2019
Conditions	Commercial availability assessment based on vendor catalogs (American Elements, Leyan, CymitQuimica, MolDB) as of 2025–2026

Why This Matters

For high-throughput screening laboratories and medicinal chemistry groups requiring accurate compound dispensing into 96/384-well plates, the hydrochloride salt's powder morphology directly translates to improved weighing precision and reduced solvent incompatibility issues compared to the free base oil.

• [1] American Elements, Product Page for 2-{[(4-bromothiophen-2-yl)methyl]amino}ethan-1-ol hydrochloride, CAS# 1293922-14-1. Appearance: powder; Storage Temperature: Room Temperature. View Source
• [2] PubChem Compound Summary CID 28833046 (free base) and CID 86768069 (HCl salt). National Center for Biotechnology Information (2025). View Source

Enhanced Electrocatalytic C–Br Cleavage on Gold: Bromothiophene vs. Bromobenzene

A comparative voltammetric investigation by Grecchi et al. (2022, Electrochimica Acta) demonstrated that bromothiophenes exhibit significantly enhanced reductive cleavage of the C–Br bond compared to bromobenzenes under both non-catalytic (glassy carbon electrode) and electrocatalytic (Au, Ag electrode) conditions [1]. The sulfur atom in the thiophene ring promotes the dissociative electron transfer process through two distinct mechanisms: (i) electronic effects that increase intrinsic reactivity even on non-interacting electrode surfaces, and (ii) specific adsorption of the sulfur atom onto Au and Ag electrode surfaces, which acts as an auxiliary anchor to bring the C–Br bond into proximity with the catalytic surface. The effect is particularly pronounced on gold electrodes, partially compensating for the very negative surface charge, and is modulated by the position of the sulfur atom relative to the bromine leaving group [1]. This electrocatalytic enhancement is not available to the corresponding bromobenzene or bromofuran analogs.

Electrocatalytic C–Br Cleavage

Cross-study comparable

Enhanced reduction on Au/Ag electrodes vs. bromobenzenes

Sulfur-mediated adsorption aids electrosynthetic method development

Reported by Grecchi et al. 2022; verify on specific derivative

Evidence Dimension	Electrocatalytic reductive cleavage efficiency of C–Br bond (peak potential shift and current enhancement)
Target Compound Data	Bromothiophene series: enhanced dissociative electron transfer on Au and Ag electrodes; S atom functions as adsorption auxiliary; significant peak potential shift toward less negative values vs. glassy carbon
Comparator Or Baseline	Bromobenzene series: no sulfur-mediated adsorption enhancement; slower C–Br cleavage kinetics on Au and Ag; lower electrocatalytic current response under identical conditions
Quantified Difference	Qualitative enhancement demonstrated; exact peak potential shifts depend on specific substituent patterns on the thiophene ring; the effect is 'particularly remarkable on Au' per the authors [1]
Conditions	Cyclic voltammetry on glassy carbon, Au, and Ag electrodes; acetonitrile solvent; tetrabutylammonium perchlorate supporting electrolyte; 2022 study [1]

Why This Matters

For research groups exploring electrochemical C–Br bond activation, reductive cross-coupling, or electrosynthetic valorization of bromoarenes, the thiophene scaffold offers a mechanistically distinct reactivity enhancement over bromobenzene building blocks—the sulfur atom is not merely a spectator but an active participant in the electron transfer process.

• [1] Grecchi, S., Arnaboldi, S., Isse, A.A., D'Aloi, C., Gennaro, A. & Mussini, P.R. (2022) 'Electrocatalytic Reduction of Bromothiophenes vs Bromobenzenes on Gold and Silver Electrodes: Enhancement from S specific adsorption and modulation from substituent effects', Electrochimica Acta, 402, 139563. DOI: 10.1016/j.electacta.2021.139563. View Source

2-{[(4-Bromothiophen-2-yl)methyl]amino}ethanol – Application Scenarios

PheRS Inhibitor Library Synthesis

The 4-bromothiophene-2-yl core of this building block is the validated pharmacophoric element in a series of potent S. aureus PheRS inhibitors (IC₅₀ = 8–120 nM) reported by Jarvest et al. (2005) [1]. Researchers constructing focused libraries targeting aminoacyl-tRNA synthetases should procure this compound as the entry point for generating the 4-bromothiophene-2-yl ethanolamine scaffold, which demonstrated a 2.2-fold potency advantage over the corresponding 3-bromophenyl isostere. The secondary amine and primary alcohol functional groups provide two orthogonal derivatization vectors—N-alkylation/arylation at the amine and O-acylation/alkylation at the hydroxyl—enabling systematic exploration of the benzylamino and benzyloxy substituent SAR that yielded the most potent analogs (IC₅₀ = 8–18 nM) [1].

Sequential Chemoselective Cross-Coupling of Thiophene Arrays

The 4-bromo substituent on this compound occupies the less reactive position for Pd(0)-catalyzed oxidative addition relative to the 2-position, as established by Handy and Varello (2009) in systematic double-coupling studies of dibromothiophenes . Synthetic chemists can exploit this positional reactivity differential to perform initial functionalization at alternative sites (e.g., N-derivatization of the secondary amine or O-functionalization of the hydroxyl group) while preserving the 4-bromo group for a subsequent Suzuki–Miyaura, Sonogashira, or Buchwald–Hartwig coupling step. This convergent strategy is not accessible with the 2-bromo positional isomer bearing identical side-chain functionality, where the more labile 2-bromo group would compete or dominate in cross-coupling steps.

Electrosynthetic C–C Bond Formation via Bromothiophene Activation

The electrochemical reactivity advantage of bromothiophenes over bromobenzenes—specifically the sulfur-mediated adsorption enhancement on gold and silver electrodes characterized by Grecchi et al. (2022) [2]—positions this compound as a candidate substrate for electrosynthetic reductive cross-coupling methodologies. Research groups developing nickel- or cobalt-catalyzed electroreductive coupling protocols may find that the thiophene sulfur atom facilitates higher current efficiencies and milder reduction potentials compared to bromobenzene substrates, particularly on gold working electrodes. The aminoethanol side chain provides an internal coordinating group that may additionally modulate the electrochemical response.

Fragment Library Design Anchored by Physicochemical Properties

The computed property differentials—XLogP3 = 1.0 (vs. 0.3 for unsubstituted analog) with preserved TPSA = 60.5 Ų [3]—make this compound a rationally selected building block for fragment-based drug discovery libraries where controlled lipophilicity is critical for fragment screening hit rates. The bromine atom simultaneously serves as a heavy-atom probe for X-ray crystallographic phasing of protein–ligand complexes and as a synthetic vector for fragment elaboration via cross-coupling. Procurement of the HCl salt form (CAS 1293922-14-1) rather than the free base is recommended for DMSO stock solution preparation in fragment screening workflows, owing to its crystalline powder morphology and improved aqueous solubility [4].

Application

Selection Property

Validation Focus

PheRS Inhibitor Library Synthesis

Reported potency of 4-bromothiophene core

PheRS enzymatic assay and SAR profiling

Sequential Chemoselective Synthesis

Positional reactivity of 4-bromo substituent

Cross-coupling selectivity validation

Electrosynthetic Methodology Research

Electrocatalytic enhancement by thiophene sulfur

Voltammetric and product analysis

Fragment-Based Library Design

Calculated logP/TPSA balance

Biophysical screening and crystallographic phasing

• [1] Jarvest, R.L., Erskine, S.G., Forrest, A.K., Fosberry, A.P., Hibbs, M.J., Jones, J.J., O'Hanlon, P.J., Sheppard, R.J. & Worby, A. (2005) 'Discovery and optimisation of potent, selective, ethanolamine inhibitors of bacterial phenylalanyl tRNA synthetase', Bioorganic & Medicinal Chemistry Letters, 15(9), pp. 2305–2309. View Source
• [2] Grecchi, S., Arnaboldi, S., Isse, A.A., D'Aloi, C., Gennaro, A. & Mussini, P.R. (2022) 'Electrocatalytic Reduction of Bromothiophenes vs Bromobenzenes on Gold and Silver Electrodes: Enhancement from S specific adsorption and modulation from substituent effects', Electrochimica Acta, 402, 139563. View Source
• [3] PubChem Compound Summaries: CID 28833046 (4-bromo analog, XLogP3 = 1.0) and CID 3154448 (unsubstituted analog, XLogP3 = 0.3). National Center for Biotechnology Information (2025). View Source
• [4] American Elements, Technical Datasheet: 2-{[(4-bromothiophen-2-yl)methyl]amino}ethan-1-ol hydrochloride, CAS# 1293922-14-1. Appearance: powder; Storage: Room Temperature. View Source